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Compound of Interest

Compound Name: Ethyl 2-nitropropionate
CAS No.: 2531-80-8
Cat. No.: B1583671
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A Guide to Synthesis, Reactivity, and Pharmaceutical Applications

Executive Summary

Ethyl 2-nitropropionate (CAS 2531-80-8) represents a critical "nitro-ester” scaffold in organic
synthesis. Characterized by the dual electron-withdrawing influence of the nitro (

) and ester (
) groups, this molecule exhibits pronounced C-H acidity at the

-position. This unique electronic architecture makes it a versatile nucleophile in carbon-carbon
bond-forming reactions—most notably the Henry reaction and Michael addition—serving as a
linchpin in the synthesis of non-natural amino acids, chiral pyrrolidines, and heterocyclic drug

intermediates.[1]

This technical guide provides an authoritative breakdown of its synthesis, mechanistic
behavior, and application in drug discovery, moving beyond basic properties to actionable
experimental logic.[1]

Part 1: Chemical Architecture & Physical Properties
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The reactivity of ethyl 2-nitropropionate is defined by the competition between the nitro and

ester groups for electron density. The

-proton is highly acidic (

), allowing for facile deprotonation by mild bases (e.g.,

, DBU) to generate a resonance-stabilized nitronate anion.[1]

Table 1: Physicochemical Specifications

Property Value Context for Researchers
CAS Number 2531-80-8 Universal identifier.[2][3]
Formula MW: 147.13 g/mol .[1][2][3]
High-vacuum distillation
N ) required for purification.
Boiling Point 75-76 °C @ 9 mmHg ) -
Thermal instability at
atmospheric pressure.[1]
Denser than water; forms the
Density 1.13 g/mL lower layer in aqueous
extractions.[1]
Soluble in EtOH,
Solubility Immiscible in water ,

, DMSO.[1]

Refractive Index

Purity check parameter.[1]

Appearance

Colorless to pale yellow liquid

Yellowing indicates

decomposition or

formation.[1]

Part 2: Synthesis Protocol (Victor Meyer Reaction)

While industrial routes exist, the most reliable laboratory-scale synthesis involves the Victor

Meyer reaction, utilizing the nucleophilic displacement of a halide by a nitrite salt.[1]
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Mechanistic Insight

The reaction between ethyl 2-bromopropionate and sodium nitrite (
) proceeds via an ambident nucleophile mechanism. The nitrite ion (
) can attack via:

o Nitrogen (N-attack): Yields the desired nitroalkane.[1]

e Oxygen (O-attack): Yields the unstable alkyl nitrite ester (

Optimization Strategy: To maximize N-alkylation (the desired pathway), polar aprotic solvents
like DMSO or DMF are used to solvate the cation (

), leaving the nitrite anion "naked" and more nucleophilic.[1] Temperature control is critical to
prevent thermal decomposition of the labile alkyl nitrite byproduct, which can otherwise
complicate purification.[1]

Experimental Protocol: Synthesis from Ethyl 2-
bromopropionate[4][5]

Reagents:

Ethyl 2-bromopropionate (1.0 eq)

Sodium Nitrite (

, 1.5 eq)[1]

Dimethyl sulfoxide (DMSO) or DMF (Solvent)[1]

Phloroglucinol (optional, scavenger for nitrite esters)[1]
Step-by-Step Methodology:

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
finely powdered
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(1.5 eq) in anhydrous DMSO (approx. 3 mL per mmol of substrate).

o Addition: Cool the solution to 0 °C using an ice bath. Add Ethyl 2-bromopropionate (1.0 eq)
dropwise over 30 minutes. The exotherm must be managed to keep the internal temperature

1]

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (visualize with

stain; the bromo-ester spot will disappear).

» Quench & Extraction: Pour the reaction mixture into ice-cold water. Extract 3x with diethyl
ether.

o Note: The aqueous layer will retain the DMSO.[1]
 Purification: Wash the combined organic layers with brine, dry over anhydrous

, and concentrate under reduced pressure.

« Distillation: Purify the crude oil via vacuum distillation (bp 75-76 °C @ 9 mmHg). Do not
distill at atmospheric pressure due to explosion risk of nitro compounds.[1]

Part 3: Reactivity & Mechanistic Visualization

The utility of ethyl 2-nitropropionate lies in its ability to act as a "masked" amino acid or a
chiral building block.

Pathway 1: Enantioselective Michael Addition

The most high-value application is the synthesis of chiral pyrrolidines (e.g., 2,5-dimethylproline)
via Michael addition to enones (like methyl vinyl ketone), often catalyzed by chiral
organocatalysts (e.g., cinchona alkaloids).[1]

Pathway 2: Reduction to Amino Acids

The nitro group can be reduced to an amine using
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or

. This transforms the scaffold into Alanine ethyl ester derivatives, providing a route to non-
natural

-methyl amino acids.[1]

Visualization: Synthesis & Reactivity Logic
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Click to download full resolution via product page

Figure 1: Synthetic flow from precursor to core scaffold and divergent downstream applications
in drug synthesis.

Part 4: Applications in Drug Discovery
Synthesis of Non-Natural Amino Acids

Ethyl 2-nitropropionate serves as a "glycine anion equivalent” but with an integrated methyl
group. By alkylating the

-position and subsequently reducing the nitro group, researchers can access quaternary amino
acids (e.qg.,

-methyl amino acids), which are resistant to enzymatic degradation and enhance the metabolic
stability of peptide drugs.[1]

Chiral Pyrrolidine Scaffolds

The compound is a precursor to (-)-trans-2,5-dimethylproline ethyl ester.
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e Mechanism: Michael addition of ethyl 2-nitropropionate to methyl vinyl ketone (MVK),
followed by reductive cyclization.[1]

 Significance: This pyrrolidine motif is found in various alkaloid natural products and is used
as a chiral auxiliary in asymmetric synthesis.[1]

Spin Trap Synthesis (EMPO)

It is used to synthesize 5-ethoxycarbonyl-5-methyl-1-pyrroline N-oxide (EMPO), a spin trap
used in EPR spectroscopy to detect superoxide anions in biological systems.[4][5] This
highlights its utility not just in therapeutics, but in bio-analytical tools.[1]

Part 5: Safety & Handling

Warning: Nitro compounds are energetic and potentially explosive if distilled to dryness or
heated excessively.[1]

o Thermal Stability: Never distill ethyl 2-nitropropionate at atmospheric pressure. Always use
high vacuum (< 10 mmHg) to keep the bath temperature below 100 °C.[1]

e Incompatibility: Incompatible with strong bases (exothermic deprotonation), strong oxidizing
agents, and reducing agents (unless controlled).[1]

 Toxicity: Classified as an irritant (Skin/Eye/Respiratory).[1] Use standard PPE (neoprene
gloves, goggles, fume hood).[1]

» Storage: Store in a cool, dry place away from light. Yellowing over time indicates
decomposition; re-distill if high purity is required for enantioselective catalysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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